1-(3-Isocyanatopropoxy)dodecane
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Description
1-(3-Isocyanatopropoxy)dodecane is an organo-isocyanate compound with the chemical formula C12H25-O-(CH2)3-NCO. It features a dodecane (12-carbon) chain linked via a propoxy spacer to a reactive isocyanate (-NCO) group. This structure confers both hydrophobic properties (due to the long alkyl chain) and high reactivity (from the isocyanate group), making it suitable for industrial applications such as polyurethane synthesis.
Properties
CAS No. |
60853-01-2 |
|---|---|
Molecular Formula |
C16H31NO2 |
Molecular Weight |
269.42 g/mol |
IUPAC Name |
1-(3-isocyanatopropoxy)dodecane |
InChI |
InChI=1S/C16H31NO2/c1-2-3-4-5-6-7-8-9-10-11-14-19-15-12-13-17-16-18/h2-15H2,1H3 |
InChI Key |
RFXWQAVVCGUWEW-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCOCCCN=C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3-Isocyanatopropoxy)dodecane typically involves the reaction of dodecanol with 3-isocyanatopropyl chloride under anhydrous conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified through distillation or chromatography to obtain the desired product.
Industrial Production Methods
Industrial production of 1-(3-Isocyanatopropoxy)dodecane may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the industrial production more sustainable.
Chemical Reactions Analysis
Types of Reactions
1-(3-Isocyanatopropoxy)dodecane can undergo various chemical reactions, including:
Oxidation: The isocyanate group can be oxidized to form urea derivatives.
Reduction: Reduction of the isocyanate group can yield amines.
Substitution: The isocyanate group can react with nucleophiles such as alcohols and amines to form carbamates and ureas, respectively.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reactions with alcohols or amines are often carried out under mild conditions, sometimes with the addition of a catalyst to enhance the reaction rate.
Major Products
Oxidation: Urea derivatives.
Reduction: Amines.
Substitution: Carbamates and ureas.
Scientific Research Applications
1-(3-Isocyanatopropoxy)dodecane has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of polymers and other complex organic molecules.
Medicine: Investigated for its potential use in the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of coatings, adhesives, and sealants due to its reactive isocyanate group.
Mechanism of Action
The mechanism of action of 1-(3-Isocyanatopropoxy)dodecane primarily involves the reactivity of the isocyanate group. This group can form covalent bonds with nucleophiles, leading to the formation of stable carbamate or urea linkages. These reactions are crucial in the formation of polymers and other materials where cross-linking is desired. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophiles present.
Comparison with Similar Compounds
Structural and Functional Analogues
1-(3-Isocyanatopropoxy)undecane
- Structure : Undecane (11-carbon chain) + isocyanatopropoxy group.
- Key Differences : Shorter alkyl chain may reduce hydrophobicity slightly compared to the dodecane analog.
- Applications : Industrial uses (e.g., polymer crosslinking), with stringent safety protocols due to isocyanate reactivity .
Dodecane (C12H26)
- Structure : A simple saturated hydrocarbon.
- Key Differences : Lacks the reactive isocyanate group, resulting in lower chemical reactivity.
- Applications: Solvent in catalytic processes (e.g., isoprene synthesis) and plant growth studies. Notably, dodecane induces systemic resistance (ISR) in Arabidopsis thaliana but lacks biocontrol activity against fungal pathogens .
1-Hydroxy-5-oxobicyclo[6.4.0]dodecane
- Structure : Cyclic dodecane derivative with hydroxyl and ketone groups.
- Key Differences: Non-reactive compared to isocyanates; used in molecular docking studies for drug-protein interactions .
Physicochemical Properties
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